Cas no 2097898-08-1 (1-[(thiophen-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride)

• Product Name: 1-[(thiophen-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride
• CAS No: 2097898-08-1
• MF: C₁₁H₁₅ClF₃NS
• MW: 285.756711244583
• CID: 5797724
• Update Time: 2025-06-23

1-[(thiophen-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(2-thienylmethyl)-4-(trifluoromethyl)-, hydrochloride (1:1)
• 1-[(thiophen-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride

• Inchi： 1S/C11H14F3NS.ClH/c12-11(13,14)9-3-5-15(6-4-9)8-10-2-1-7-16-10;/h1-2,7,9H,3-6,8H2;1H
• InChI Key： OBMHQWATOWEPBU-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)N1CCC(C(F)(F)F)CC1.Cl

Additional information on 1-[(thiophen-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride

Research Briefing on 1-[(thiophen-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride (CAS: 2097898-08-1)

1-[(thiophen-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride (CAS: 2097898-08-1) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—a thiophene-methyl group and a trifluoromethyl-substituted piperidine—has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-[(thiophen-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride involves a multi-step process that ensures high purity and yield. Key steps include the alkylation of thiophene-2-carbaldehyde followed by reductive amination with 4-(trifluoromethyl)piperidine. The hydrochloride salt form enhances the compound's solubility and stability, making it suitable for further pharmacological evaluation. Recent advancements in synthetic methodologies have improved the scalability of this process, addressing one of the critical challenges in its development.

Pharmacological studies have revealed that this compound exhibits significant activity as a modulator of specific neurotransmitter receptors, particularly those involved in central nervous system (CNS) disorders. Preliminary in vitro and in vivo data suggest that it has a high affinity for serotonin and dopamine receptors, which could make it a potential candidate for treating conditions such as depression, anxiety, and Parkinson's disease. The trifluoromethyl group is believed to contribute to its enhanced binding affinity and metabolic stability, a hypothesis supported by recent computational docking studies.

In addition to its CNS applications, 1-[(thiophen-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride has also been investigated for its anti-inflammatory and analgesic properties. Recent findings indicate that it may inhibit key inflammatory pathways, such as the NF-κB signaling cascade, thereby reducing cytokine production and inflammation. These properties are currently being explored in preclinical models of chronic inflammatory diseases, with promising results that warrant further investigation.

Despite its potential, challenges remain in the development of this compound. Issues such as bioavailability, potential off-target effects, and long-term toxicity need to be addressed through comprehensive preclinical and clinical studies. Recent toxicological assessments have shown that the compound has a favorable safety profile at therapeutic doses, but further studies are required to fully understand its pharmacokinetics and pharmacodynamics.

In conclusion, 1-[(thiophen-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride (CAS: 2097898-08-1) represents a promising avenue for drug discovery, with potential applications in CNS disorders and inflammatory diseases. Continued research into its mechanisms of action, optimization of its pharmacological properties, and rigorous safety evaluations will be essential to translate these findings into clinical applications. The compound's unique structural and functional characteristics position it as a valuable candidate for future therapeutic development.